Cas no 947163-12-4 (6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol)
947163-12-4 structure
Product Name:6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol
CAS No:947163-12-4
MF:C14H13BO2
MW:224.062824010849
CID:2115254
Update Time:2023-08-04
6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties
Names and Identifiers
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- 6-benzylbenzo[c][1,2]oxaborol-1(3H)-ol
- PWBFUKYLAOVVJB-UHFFFAOYSA-N
- 6-benzyl-3H-benzo[c]oxaborol-1-ol
- BDBM50339848
- 6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol
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- Inchi: 1S/C14H13BO2/c16-15-14-9-12(6-7-13(14)10-17-15)8-11-4-2-1-3-5-11/h1-7,9,16H,8,10H2
- InChI Key: PWBFUKYLAOVVJB-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C=CC=2C1)CC1C=CC=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 253
- Topological Polar Surface Area: 29.5
6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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